Cas no 2640960-27-4 (2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol)

• Product Name: 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol
• CAS No: 2640960-27-4
• MF: C₁₄H₁₇BrN₄O
• MW: 337.214981794357
• CID: 5317662
• PubChem ID: 154829506
• Update Time: 2025-07-22

2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2640960-27-4
• 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol
• F6754-7348
• AKOS040724773
• 4-(6-Bromo-2-quinazolinyl)-1-piperazineethanol

• Inchi： 1S/C14H17BrN4O/c15-12-1-2-13-11(9-12)10-16-14(17-13)19-5-3-18(4-6-19)7-8-20/h1-2,9-10,20H,3-8H2
• InChI Key： PQLZFPAGGREEDV-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NC=C3C(=N2)C=CC(Br)=C3)CC1

Computed Properties

• Exact Mass: 336.05857g/mol
• Monoisotopic Mass: 336.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.1±60.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol

Introduction to 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol (CAS No. 2640960-27-4)

2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol (CAS No. 2640960-27-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers for its potential biological activities. This compound belongs to the class of quinazoline derivatives, which are well-documented for their role in various pharmacological applications. The presence of a piperazine moiety further enhances its pharmacological relevance, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol consists of an ethanol side chain attached to a piperazine ring, which is itself linked to a 6-bromoquinazoline core. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The bromine substituent on the quinazoline ring introduces additional reactivity, enabling diverse chemical modifications that can be exploited in synthetic chemistry.

In recent years, quinazoline derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The piperazine moiety, in particular, is known for its ability to interact with ATP-binding sites in enzymes, making it a valuable scaffold for developing kinase inhibitors. The compound 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol is no exception and has been investigated for its potential as an inhibitor of certain kinases that play a role in cancer progression.

One of the most compelling aspects of 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol is its structural flexibility, which allows for the development of analogs with enhanced binding affinity and selectivity. Researchers have leveraged this flexibility to design derivatives that exhibit improved pharmacokinetic properties and reduced side effects. For instance, studies have shown that modifications to the ethanol side chain can significantly influence the compound's solubility and metabolic stability, making it more suitable for therapeutic applications.

The synthesis of 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The bromination step on the quinazoline ring is particularly critical, as it determines the reactivity of the subsequent coupling reactions with the piperazine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 2-[4-(6-bromoquinazolin-2-yl)piperazin-1-yl]ethan-1-ol. Molecular docking studies have been used to predict how this compound interacts with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data and have accelerated the process of identifying lead compounds for further development.

In clinical research, 2-[4-(6-bromoquinazolininidin)]ethanol has been evaluated in preclinical models for its potential therapeutic effects. Initial studies suggest that it may exhibit anti-proliferative properties by inhibiting key signaling pathways involved in cancer cell growth. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. However, further research is needed to fully elucidate its safety profile and optimal dosing regimen.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. The case of 2-[4-(6-bromoquinazolininidin)]ethanol exemplifies this collaborative effort. By combining synthetic expertise with biological testing, researchers can rapidly screen compounds for their potential therapeutic value. This iterative process has led to several promising candidates that are now entering clinical trials.

Looking ahead, the future prospects for 2-[4-(6-bromoquinazolininidin)]ethanol and related derivatives appear promising. Continued research efforts are expected to yield new insights into their mechanisms of action and potential applications in medicine. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that precisely target disease-causing pathways.

In conclusion, 2-[4-(6-bromoquinazolininidin)] ethanol (CAS No 26409602744) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug discovery and development Its unique structure and promising biological activities make it a valuable compound for further exploration particularly as an inhibitor kinase involved cancer progression With ongoing research into this molecule we can anticipate new therapeutic strategies that may benefit patients worldwide